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Compound of Interest

Compound Name:
Ethyl 3-hydroxy-2,2-

dimethylpropanoate

Cat. No.: B186381 Get Quote

CAS Number: 14002-73-4

This technical guide provides an in-depth overview of Ethyl 3-hydroxy-2,2-
dimethylpropanoate, a valuable organic building block in chemical synthesis. The document

is intended for researchers, scientists, and professionals in the field of drug development and

chemical manufacturing.

Chemical and Physical Properties
Ethyl 3-hydroxy-2,2-dimethylpropanoate is a carboxylic acid ester characterized by a

primary hydroxyl group and a sterically hindered ester group. These features make it a versatile

intermediate in organic synthesis.
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Property Value Source

Molecular Formula C₇H₁₄O₃ [1][2][3]

Molecular Weight 146.18 g/mol [1][2][3]

IUPAC Name
ethyl 3-hydroxy-2,2-

dimethylpropanoate
[1]

CAS Number 14002-73-4 [1][2]

Canonical SMILES CCOC(=O)C(C)(C)CO [1]

InChI Key
JBDMHPJPFPMZLI-

UHFFFAOYSA-N
[1][2]

Topological Polar Surface Area 46.5 Å² [1][2]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
3 [1][2]

Rotatable Bond Count 4 [2]

Complexity 118 [1][2]

XLogP3-AA 0.7 [1][2]

Synthesis
The synthesis of Ethyl 3-hydroxy-2,2-dimethylpropanoate is typically achieved through the

esterification of 3-hydroxy-2,2-dimethylpropanoic acid (hydroxypivalic acid). A common

laboratory-scale procedure is detailed below.

Experimental Protocol: Esterification of 3-hydroxy-2,2-
dimethylpropanoic acid
This protocol is based on the reaction of 3-hydroxy-2,2-dimethylpropionic acid with ethyl iodide

in the presence of cesium carbonate.[4]

Materials:
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3-hydroxy-2,2-dimethylpropanoic acid (HPA)

Ethyl iodide

Cesium carbonate (Cs₂CO₃), dried and freshly ground

Anhydrous dimethylformamide (DMF)

Ethyl acetate

Water

Brine

Anhydrous magnesium sulfate (MgSO₄)

1 M Hydrochloric acid (HCl)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Methyl tertiary butyl ether (MTBE)

Procedure:

To a dry 500 mL round-bottomed flask equipped with a magnetic stirring bar, reflux

condenser, and under a nitrogen atmosphere, add 3-hydroxy-2,2-dimethylpropanoic acid

(7.09 g, 60.0 mmol) and dried, freshly ground cesium carbonate (19.55 g, 60.0 mmol).[4]

Add 150 mL of anhydrous dimethylformamide (DMF) to the flask.[4]

Add ethyl iodide (0.7-1.0 equivalents, 40.0-60.0 mmol) to the reaction mixture.[4]

Heat the mixture to 50-70 °C (oil bath temperature) and stir overnight under a nitrogen

atmosphere.[4]

After the reaction is complete (monitored by TLC or GC), cool the mixture and dilute it with

ethyl acetate.[4]

Filter the mixture to remove the precipitate.[4]
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Wash the organic solution sequentially with water (five times to remove DMF) and then with

brine.[4]

Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate

under reduced pressure.[4]

The crude product can be used in the next step without further purification or can be purified

by fractional distillation under reduced pressure or silica gel column chromatography.[4]

Alternative Work-up:

After filtration, neutralize the filtrate with a small amount of 1 M hydrochloric acid (HCl).[4]

Extract the aqueous phase multiple times with ethyl acetate.[4]

Combine the organic phases and wash with saturated aqueous sodium bicarbonate

(NaHCO₃).[4]

Concentrate the organic phase using a rotary evaporator and dissolve the residue in methyl

tertiary butyl ether (MTBE).[4]
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Synthesis Workflow for Ethyl 3-hydroxy-2,2-dimethylpropanoate

1. Reactants Addition
(HPA, Cs2CO3, DMF, Ethyl Iodide)

in flask under N2

2. Reaction
(Heating at 50-70°C overnight)

Heat

3. Work-up
(Dilution with Ethyl Acetate, Filtration)

Cool

4. Extraction & Washing
(Water, Brine)

5. Drying & Concentration
(MgSO4, Reduced Pressure)

Crude Product

Purification
(Distillation or Chromatography)

Optional

Pure Ethyl 3-hydroxy-2,2-dimethylpropanoate

Direct Use

Click to download full resolution via product page

Caption: Synthesis workflow for Ethyl 3-hydroxy-2,2-dimethylpropanoate.
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Chemical Reactivity and Potential Reactions
The presence of both an ester and a primary alcohol functional group allows for a range of

chemical transformations.

Saponification: The ethyl ester can be hydrolyzed under basic conditions (e.g., using KOH or

NaOH) to yield the corresponding carboxylate salt, which upon acidification, will produce 3-

hydroxy-2,2-dimethylpropanoic acid.[5]

Hydrazinolysis: Reaction with hydrazine hydrate can convert the ester group into a

hydrazide, 3-hydroxy-2,2-dimethylpropanehydrazide.[5] This derivative is a useful

intermediate for further functionalization, such as in the synthesis of amides via azide

coupling.[5]

Oxidation: The primary alcohol can be oxidized to an aldehyde or a carboxylic acid using

appropriate oxidizing agents.

Esterification/Etherification of the Hydroxyl Group: The hydroxyl group can undergo

esterification with acyl chlorides or anhydrides, or be converted into an ether. For example,

reaction with acetic anhydride in the presence of a base like DMAP would yield the

corresponding acetate ester.[5]

Potential Reactions of Ethyl 3-hydroxy-2,2-dimethylpropanoate

Ethyl 3-hydroxy-2,2-dimethylpropanoate

3-hydroxy-2,2-dimethylpropanoic acid

Saponification
(e.g., KOH, H₂O/EtOH)

3-hydroxy-2,2-dimethylpropanehydrazide

Hydrazinolysis
(Hydrazine Hydrate, EtOH)

Acetylated Product

Acetylation
(Acetic Anhydride, DMAP)

Oxidized Product (Aldehyde)

Oxidation
(e.g., PCC)
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Caption: Potential reactions of Ethyl 3-hydroxy-2,2-dimethylpropanoate.

Applications in Research and Industry
Ethyl 3-hydroxy-2,2-dimethylpropanoate is primarily utilized as an organic building block in

synthesis.[3] Its bifunctional nature makes it a key starting material for the synthesis of more

complex molecules, including:

Pharmaceutical Intermediates: The structural motif is found in various biologically active

molecules. For instance, derivatives of 3-hydroxy-2,2-dimethyl-propionic acid have been

investigated as potential histone deacetylase (HDAC) inhibitors for cancer therapy.[5]

Polymer Chemistry: As a di-functional monomer (after conversion of the ester to another

functional group), it can be incorporated into polyesters and other polymers.

Agrochemicals: It can serve as a precursor for the synthesis of novel pesticides and

herbicides.

Spectroscopic Data
Spectroscopic methods are essential for the characterization and purity assessment of Ethyl 3-
hydroxy-2,2-dimethylpropanoate.
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Spectroscopy Data

¹H NMR (400 MHz, CDCl₃)

δ = 1.20 (s, 6H), 1.28 (t, J=7.2Hz, 3H), 2.50-

2.55 (br. m, 1H), 3.52-3.57 (br. m, 2H), 4.16 (q,

J=7.2Hz, 2H) ppm.[4]

¹³C NMR

Expected signals would include those for the

two equivalent methyl groups on C2, the methyl

and methylene carbons of the ethyl group, the

quaternary carbon (C2), the hydroxymethyl

carbon (C3), and the carbonyl carbon of the

ester.

Infrared (IR)

Characteristic absorptions are expected for the

O-H stretch of the alcohol (broad, ~3400 cm⁻¹),

C-H stretches (~2900-3000 cm⁻¹), and a strong

C=O stretch for the ester (~1730 cm⁻¹).

Mass Spectrometry (MS)

The mass spectrum would show the molecular

ion peak and characteristic fragmentation

patterns corresponding to the loss of the ethoxy

group, water, and other fragments.

Biological Activity and Toxicological Information
Direct and extensive biological and toxicological data for Ethyl 3-hydroxy-2,2-
dimethylpropanoate is limited in the public domain. However, based on related structures,

some potential activities and hazards can be inferred.

Potential Biological Activities: Related compounds, such as other hydroxypropanoates, have

been investigated for a range of biological activities. For example, Isopropyl 3-(3,4-

dihydroxyphenyl)-2-hydroxypropanoate has been studied for its potential in alleviating

vascular aging and for its antioxidant properties.[6] While these activities are not directly

attributable to the title compound, they suggest a potential area for future research.

Toxicological Profile and Safety: General safety precautions for handling laboratory

chemicals should be observed. For a similar compound, ethyl 3-hydroxybutyrate, potential

hazards include irritation upon skin contact, inhalation, or ingestion.[7] It is incompatible with
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strong oxidizing agents and strong bases.[7] It is recommended to handle Ethyl 3-hydroxy-
2,2-dimethylpropanoate in a well-ventilated area and to use appropriate personal protective

equipment (PPE), including gloves and safety glasses. For detailed safety information, refer

to the supplier's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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